Cas no 1805275-73-3 (Coc(=O)C1=cnc(=O)C=C1C(F)F)
Coc(=O)C1=cnc(=O)C=C1C(F)F Chemical and Physical Properties
Names and Identifiers
-
- COC(=O)C1=CNC(=O)C=C1C(F)F
- Methyl 4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate
- Coc(=O)C1=cnc(=O)C=C1C(F)F
-
- Inchi: 1S/C8H7F2NO3/c1-14-8(13)5-3-11-6(12)2-4(5)7(9)10/h2-3,7H,1H3,(H,11,12)
- InChI Key: PGMHOBYMQQPIEN-UHFFFAOYSA-N
- SMILES: FC(C1=CC(NC=C1C(=O)OC)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 334
- XLogP3: -0.1
- Topological Polar Surface Area: 55.4
Coc(=O)C1=cnc(=O)C=C1C(F)F Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003866-250mg |
Methyl 4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate |
1805275-73-3 | 97% | 250mg |
$727.60 | 2022-04-01 | |
| Alichem | A024003866-500mg |
Methyl 4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate |
1805275-73-3 | 97% | 500mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A024003866-1g |
Methyl 4-(difluoromethyl)-2-hydroxypyridine-5-carboxylate |
1805275-73-3 | 97% | 1g |
$1,747.20 | 2022-04-01 |
Coc(=O)C1=cnc(=O)C=C1C(F)F Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on Coc(=O)C1=cnc(=O)C=C1C(F)F
Comprehensive Overview of Coc(=O)C1=cnc(=O)C=C1C(F)F (CAS No. 1805275-73-3): Properties, Applications, and Industry Insights
The compound Coc(=O)C1=cnc(=O)C=C1C(F)F, identified by its CAS No. 1805275-73-3, is a fluorinated heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a carbonyl group and fluorine substituents, makes it a valuable intermediate for synthesizing bioactive molecules. In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, aligning with trends in drug discovery and sustainable chemistry.
One of the most searched questions in the field of synthetic chemistry is: "What are the applications of fluorinated heterocycles in drug development?" This compound addresses this query directly, as its fluorine atoms improve lipophilicity and membrane permeability—key factors in optimizing drug candidates. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, topics frequently explored in AI-driven literature reviews.
From an industrial perspective, Coc(=O)C1=cnc(=O)C=C1C(F)F is gaining traction due to its compatibility with green chemistry principles. A trending topic in 2024 is "sustainable synthesis of fluorinated intermediates," and this compound’s efficient synthetic routes (e.g., palladium-catalyzed cross-coupling) align with eco-friendly methodologies. Analytical techniques like HPLC and NMR are critical for its characterization, another hot search term among chemists.
In material science, the compound’s thermal stability and electronic properties are under investigation for organic electronics. Searches for "fluorinated materials for OLEDs" have spiked, highlighting its cross-disciplinary relevance. Regulatory compliance is also a priority; while non-hazardous, proper handling protocols are emphasized in SDS documentation—a frequently downloaded resource for this CAS No. 1805275-73-3.
Future research directions include exploring its catalytic applications and derivatization for high-value fine chemicals. With patents filed in multiple jurisdictions, this compound exemplifies innovation at the intersection of medicinal chemistry and industrial scalability. Its versatility ensures it remains a focal point in scientific databases and AI-assisted drug design platforms.
1805275-73-3 (Coc(=O)C1=cnc(=O)C=C1C(F)F) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)